Cas no 2229196-71-6 (8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine)

• Product Name: 8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine
• CAS No: 2229196-71-6
• MF: C₁₃H₁₃ClO₂
• MW: 236.694123029709
• CID: 5947212
• PubChem ID: 165638114
• Update Time: 2025-06-08

8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine Chemical and Physical Properties

Names and Identifiers

• 8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine
• 2229196-71-6
• EN300-1996187

• Inchi： 1S/C13H13ClO2/c1-2-3-5-10-8-11(14)13-12(9-10)15-6-4-7-16-13/h1,8-9H,3-7H2
• InChI Key： BJUOWZAIJHQKLX-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCC#C)=CC2=C1OCCCO2

Computed Properties

• Exact Mass: 236.0604073g/mol
• Monoisotopic Mass: 236.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine

Comprehensive Overview of 8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine (CAS No. 2229196-71-6)

The compound 8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine (CAS No. 2229196-71-6) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its unique structure, featuring a benzodioxepine core with a chloro substituent and a but-3-yn-1-yl side chain, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly intrigued by its potential applications in drug discovery, where its scaffold could serve as a building block for novel therapeutics targeting neurological and inflammatory conditions.

In recent years, the demand for benzodioxepine derivatives has surged due to their pharmacological properties. The 6-chloro substitution in this compound enhances its reactivity, enabling selective modifications for tailored applications. The but-3-yn-1-yl group introduces an alkyne functionality, which is highly valuable in click chemistry—a technique widely used in bioconjugation and polymer science. This dual functionality positions 8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine as a key player in interdisciplinary research.

From an industrial perspective, the compound's stability and solubility profile make it suitable for scalable synthesis. Its CAS No. 2229196-71-6 is frequently searched in academic and patent databases, reflecting its relevance in cutting-edge studies. Users often inquire about its synthetic routes, spectroscopic data, and safety profiles, which are critical for laboratory handling and regulatory compliance. Additionally, its potential role in green chemistry initiatives—such as catalyst-free reactions—has sparked discussions in sustainability-focused forums.

The structural motif of 1,5-benzodioxepine is also explored in materials science, particularly for designing organic semiconductors and photoresponsive materials. The incorporation of the chloro and alkyne groups allows for fine-tuning electronic properties, making this compound a candidate for advanced optoelectronic devices. As the scientific community prioritizes renewable energy solutions, derivatives of 8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine may contribute to next-generation solar cells or light-emitting diodes (LEDs).

In summary, 8-(but-3-yn-1-yl)-6-chloro-3,4-dihydro-2H-1,5-benzodioxepine (CAS No. 2229196-71-6) exemplifies the convergence of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to sustainable materials—underscore its importance in modern research. For those seeking detailed protocols or collaborative opportunities, this compound offers a promising avenue for exploration.